N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-phenylbenzamide
• InChI: InChI=1S/C22H18N2O2S/c1-2-26-18-12-13-19-20(14-18)27-22(23-19)24-21(25)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-14H,2H2,1H3,(H,23,24,25)
• InChI Key: PORAPMBDSXXSBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound, also known as EBT, is a fluorescent dye that is commonly used in radiation dosimetry, medical imaging, and biological research.

Scientific Research Applications

Overview of Benzothiazoles in Scientific Research

Benzothiazoles, including derivatives like N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide, have garnered interest in scientific research due to their broad spectrum of biological activities. These compounds are explored for their potential in medicinal chemistry, especially in the development of new pharmacotherapies. For instance, the synthesis and biological importance of 2-(thio)ureabenzothiazoles have been highlighted, demonstrating their significance in the treatment of diseases such as rheumatoid arthritis and systemic lupus erythematosus, as well as their use in fungicides and herbicides. This underlines the versatile application of benzothiazoles in developing therapeutic agents and their role in agricultural practices (Rosales-Hernández et al., 2022).

Benzothiazoles in Chemotherapeutic Development

Recent advancements in the structural modifications of benzothiazoles have underscored their potential as chemotherapeutic agents. The therapeutic potential of benzothiazoles, facilitated through various structural modifications, has been the focus of numerous patent reviews, indicating the ongoing interest and development efforts in this area. The modifications aim at enhancing their anticancer, antimicrobial, and anti-inflammatory properties, among others. This suggests a promising future for benzothiazoles in the realm of drug discovery and cancer chemotherapy (Kamal et al., 2015).

Biodegradation and Environmental Impact

The occurrence, toxicity, and biodegradation of condensed thiophenes, a class related to benzothiazoles found in petroleum, have been reviewed to understand their environmental impact. This review addresses the types of organosulfur compounds in petroleum, including benzothiazoles, and their potential toxicity. It emphasizes the importance of studying the biodegradation pathways of these compounds to mitigate their environmental impact, indicating the dual focus of research on benzothiazoles: exploring therapeutic potential while assessing and addressing environmental concerns (Kropp & Fedorak, 1998).

Mechanism of Action

Target of Action

Similar compounds with a thiazole group have been known to exhibit antibacterial activity .

Mode of Action

These molecules, when used in conjunction with cell-penetrating peptides, display potent antibacterial activity against both Gram-negative and Gram-positive bacteria . The drug-peptide complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes, and shows negligible haemolytic activity towards human RBCs .

Biochemical Pathways

Compounds with similar structures have been known to inhibit the cyclooxygenase (cox) enzymes, which are crucial in the biosynthesis of prostaglandins .

Result of Action

Similar compounds have shown to create pores in bacterial cell membranes, leading to their death .